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Compound of Interest

Compound Name: Sulfanitran-13C6

Cat. No.: B12056511

This document provides a comprehensive technical overview of a proposed methodology for
the synthesis and purification of Sulfanitran-13Ce. Designed for an audience of researchers,
scientists, and drug development professionals, this guide details the chemical pathway,

experimental protocols, and analytical validation required to produce this stable isotope-labeled
compound.

Sulfanitran is a sulfonamide antibiotic utilized in the poultry industry to control coccidial
infections.[1][2] The 3Ce-labeled variant, Sulfanitran-13Ce, serves as an invaluable internal
standard for quantitative analyses in pharmacokinetic and metabolic studies, enabling precise
tracking and quantification during drug development processes.[1]

Physicochemical Properties

A summary of the key properties of the target compound is presented below.
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Property Value Reference

Compound Name Sulfanitran-13Ce [1]

CAS Number 1353867-79-4 [1]

Molecular Formula Cs!3CesH13N30sS [1]

Molecular Weight 341.29 g/mol [1]
N-(4-(((4-

Chemical Name nitrophenyl)amino)sulfonyl)phe  [3]

nyl-13Cs)acetamide

Proposed Synthetic Pathway

While specific literature detailing the synthesis of Sulfanitran-13Ce is not publicly available, a
reliable synthetic route can be proposed based on established methods for the synthesis of
sulfonamide antibiotics and their isotopically labeled analogues.[4][5] The proposed pathway
begins with commercially available aniline-(phenyl-13Ce) and proceeds through a three-step

sequence.
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Step 1: Acetylation Step 2: Chlorosulfonation

Acetic Anhydride, | Cl ic Acid,
o o . mido- -13C6)-
Aniline-(phenyl-*Ce) Byridne N-(phenyl-*Cs)acetamide | et 4b/:rc1§teanels(t?fégglegsll1llor%2

Step 3: Condensation

4-Nitroaniline Crude Sulfanitran-*Ce

Pyridine
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Crude Sulfanitran-3Cs

;

Column Chromatography
(Silica Gel)

'

Fraction Collection & TLC Analysis

;

Solvent Evaporation

'

Recrystallization

:

Final Product:
Pure Sulfanitran-13Cs

Quality Control Analysis

Structure Purity >98%

Purity by HPLC-UV

ical Methods
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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